Cas no 2680697-97-4 (1-1-(2,2,2-trifluoroacetyl)piperidin-4-ylcyclopropane-1-carboxylic acid)

• Product Name: 1-1-(2,2,2-trifluoroacetyl)piperidin-4-ylcyclopropane-1-carboxylic acid
• CAS No: 2680697-97-4
• MF: C₁₁H₁₄F₃NO₃
• MW: 265.228973865509
• CID: 5647459
• PubChem ID: 165907251
• Update Time: 2025-06-08

1-1-(2,2,2-trifluoroacetyl)piperidin-4-ylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-[1-(2,2,2-trifluoroacetyl)piperidin-4-yl]cyclopropane-1-carboxylic acid
• EN300-28281970
• 2680697-97-4
• 1-1-(2,2,2-trifluoroacetyl)piperidin-4-ylcyclopropane-1-carboxylic acid

• Inchi： 1S/C11H14F3NO3/c12-11(13,14)8(16)15-5-1-7(2-6-15)10(3-4-10)9(17)18/h7H,1-6H2,(H,17,18)
• InChI Key： BTTVITYWWQMKKF-UHFFFAOYSA-N
• SMILES： FC(C(N1CCC(CC1)C1(C(=O)O)CC1)=O)(F)F

Computed Properties

• Exact Mass: 265.09257779g/mol
• Monoisotopic Mass: 265.09257779g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 57.6Ų

Additional information on 1-1-(2,2,2-trifluoroacetyl)piperidin-4-ylcyclopropane-1-carboxylic acid

1-1-(2,2,2-Trifluoroacetyl)piperidin-4-ylcyclopropane-1-carboxylic Acid: A Comprehensive Overview

The compound 1-1-(2,2,2-Trifluoroacetyl)piperidin-4-ylcyclopropane-1-carboxylic acid, identified by the CAS number 2680697-97-4, is a highly specialized organic molecule with significant potential in the fields of pharmacology and materials science. This compound has garnered attention due to its unique chemical structure and promising applications in drug development and advanced materials.

The molecular structure of this compound is characterized by a piperidine ring substituted with a trifluoroacetyl group at the 4-position and a cyclopropane carboxylic acid moiety. This combination of functional groups imparts the molecule with distinctive physical and chemical properties. Recent studies have highlighted its potential as a precursor for the synthesis of bioactive compounds, particularly in the development of novel pharmaceutical agents.

One of the most notable aspects of this compound is its role in the synthesis of advanced materials. Researchers have explored its use in creating high-performance polymers and nanomaterials due to its ability to form strong intermolecular interactions. These interactions are crucial for developing materials with enhanced mechanical and thermal stability.

Moreover, the compound has shown promise in pharmacological applications. Preclinical studies have demonstrated its potential as an inhibitor of certain enzymes involved in disease pathways, making it a candidate for drug development programs targeting conditions such as cancer and neurodegenerative diseases.

In terms of synthesis, recent advancements have focused on optimizing the production process to enhance yield and purity. Novel catalytic methods and green chemistry approaches have been employed to ensure sustainable production of this compound.

The compound's stability under various environmental conditions has also been extensively studied. Its resistance to hydrolysis and oxidation makes it suitable for use in diverse industrial applications, including coatings, adhesives, and electronic materials.

Looking ahead, ongoing research is exploring the potential of this compound in bioconjugation chemistry, where it could serve as a versatile linker for attaching bioactive molecules to surfaces or other compounds. This could open new avenues in diagnostics and therapeutic delivery systems.

In conclusion, 1-1-(2,2,2-Trifluoroacetyl)piperidin-4-ylcyclopropane-1-carboxylic acid represents a multifaceted molecule with wide-ranging applications across various scientific domains. Its unique properties and versatility make it a subject of continued interest for researchers aiming to harness its potential for innovative solutions in medicine and materials science.